Cas no 2179328-19-7 ((2R)-2-Methyl-3-pyridin-4-ylpropan-1-ol)
(2R)-2-Methyl-3-pyridin-4-ylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2179328-19-7
- (2R)-2-methyl-3-(pyridin-4-yl)propan-1-ol
- (2R)-2-Methyl-3-pyridin-4-ylpropan-1-ol
- EN300-6506702
-
- Inchi: 1S/C9H13NO/c1-8(7-11)6-9-2-4-10-5-3-9/h2-5,8,11H,6-7H2,1H3/t8-/m1/s1
- InChI Key: WIKBVKJZIZSPLL-MRVPVSSYSA-N
- SMILES: OC[C@H](C)CC1C=CN=CC=1
Computed Properties
- Exact Mass: 151.099714038g/mol
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 99.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 33.1Ų
(2R)-2-Methyl-3-pyridin-4-ylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6506702-0.05g |
(2R)-2-methyl-3-(pyridin-4-yl)propan-1-ol |
2179328-19-7 | 95.0% | 0.05g |
$1417.0 | 2025-03-14 | |
| Enamine | EN300-6506702-0.1g |
(2R)-2-methyl-3-(pyridin-4-yl)propan-1-ol |
2179328-19-7 | 95.0% | 0.1g |
$1484.0 | 2025-03-14 | |
| Enamine | EN300-6506702-0.25g |
(2R)-2-methyl-3-(pyridin-4-yl)propan-1-ol |
2179328-19-7 | 95.0% | 0.25g |
$1551.0 | 2025-03-14 | |
| Enamine | EN300-6506702-0.5g |
(2R)-2-methyl-3-(pyridin-4-yl)propan-1-ol |
2179328-19-7 | 95.0% | 0.5g |
$1619.0 | 2025-03-14 | |
| Enamine | EN300-6506702-1.0g |
(2R)-2-methyl-3-(pyridin-4-yl)propan-1-ol |
2179328-19-7 | 95.0% | 1.0g |
$1686.0 | 2025-03-14 | |
| Enamine | EN300-6506702-2.5g |
(2R)-2-methyl-3-(pyridin-4-yl)propan-1-ol |
2179328-19-7 | 95.0% | 2.5g |
$3304.0 | 2025-03-14 | |
| Enamine | EN300-6506702-5.0g |
(2R)-2-methyl-3-(pyridin-4-yl)propan-1-ol |
2179328-19-7 | 95.0% | 5.0g |
$4890.0 | 2025-03-14 | |
| Enamine | EN300-6506702-10.0g |
(2R)-2-methyl-3-(pyridin-4-yl)propan-1-ol |
2179328-19-7 | 95.0% | 10.0g |
$7250.0 | 2025-03-14 |
(2R)-2-Methyl-3-pyridin-4-ylpropan-1-ol Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on (2R)-2-Methyl-3-pyridin-4-ylpropan-1-ol
Professional Introduction to (2R)-2-Methyl-3-pyridin-4-ylpropan-1-ol (CAS No. 2179328-19-7)
(2R)-2-Methyl-3-pyridin-4-ylpropan-1-ol is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2179328-19-7, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents. The molecule features a chiral center, as indicated by the (2R) configuration, which makes it a valuable candidate for studying stereoselective synthesis and pharmacological activity.
The structural framework of (2R)-2-Methyl-3-pyridin-4-ylpropan-1-ol consists of a pyridine ring substituted at the 3-position with a propyl group that is further modified at the 2-position by a methyl group. This arrangement creates a complex three-dimensional structure that can interact with biological targets in diverse ways. The presence of both hydroxyl and alkyl groups enhances its reactivity, making it a versatile intermediate in organic synthesis.
In recent years, there has been growing interest in the development of drugs that leverage chiral centers to improve efficacy and reduce side effects. The enantiomerically pure form of (2R)-2-Methyl-3-pyridin-4-ylpropan-1-ol is particularly valuable in this context. Research has shown that the (R)-enantiomer can exhibit different pharmacokinetic and pharmacodynamic properties compared to its (S)-counterpart, making it a critical focus for medicinal chemists.
One of the most promising areas of application for (2R)-2-Methyl-3-pyridin-4-ylpropan-1-ol is in the synthesis of central nervous system (CNS) drugs. The pyridine moiety is known to interact with various neurotransmitter receptors, while the chiral center allows for fine-tuning of binding affinity and selectivity. Studies have demonstrated that derivatives of this compound can modulate pathways involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's.
Furthermore, the compound has shown potential in the development of anti-inflammatory agents. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to inflammatory targets. Recent studies have highlighted its role in inhibiting key enzymes involved in the inflammatory cascade, such as COX and LOX enzymes, suggesting its therapeutic potential in conditions like rheumatoid arthritis and inflammatory bowel disease.
The synthesis of (2R)-2-Methyl-3-pyridin-4-ylpropan-1-ol presents unique challenges due to its chiral nature. Traditional synthetic routes often require careful selection of catalysts and reaction conditions to ensure high enantioselectivity. Advances in asymmetric catalysis have provided new tools for achieving this goal, such as transition metal-catalyzed reactions and biocatalytic methods. These innovations have not only improved yield but also reduced environmental impact by minimizing waste and energy consumption.
In addition to its pharmaceutical applications, (2R)-2-Methyl-3-pyridin-4-ylopaneol has found utility in agrochemical research. Its structural features make it a suitable precursor for developing novel pesticides and herbicides that target specific enzymatic pathways in pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for sustainable agricultural practices that minimize environmental harm.
The compound's versatility also extends to material science, where it can serve as a building block for designing advanced polymers and coatings. Its ability to form stable hydrogen bonds and coordinate with metal ions makes it an excellent candidate for creating functional materials with tailored properties.
Ongoing research continues to explore new derivatives and analogs of (2R)-Methylpyridinopropanol. By modifying its core structure, scientists aim to uncover additional biological activities and optimize its pharmacological profile. Computational modeling and high-throughput screening techniques are being employed to accelerate this process, enabling faster identification of promising candidates for further development.
The regulatory landscape for compounds like CAS No 2179328197 is stringent but well-established, ensuring that their development and use are conducted safely and ethically. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous testing before their products can be commercialized. This rigorous oversight helps ensure that only compounds with demonstrated safety and efficacy reach the market.
In conclusion, (2R)-Methylpyridinopropanol represents a fascinating compound with broad applications across multiple industries. Its unique structural features, combined with its chiral nature, make it a valuable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As scientific understanding continues to evolve, it is likely that new uses for this compound will be discovered, further solidifying its importance in modern chemistry.
2179328-19-7 ((2R)-2-Methyl-3-pyridin-4-ylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)